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Compound of Interest

[6,6]-Phenyl-C71-butyric Acid
Compound Name:

Methyl Ester
CAS No.: 609771-63-3
Cat. No.: B3029281

Get Quote

Technical Support Center: Organic Photovoltaics (OPV) Division Subject: Advanced
Troubleshooting for Low Fill Factor (FF) in PC71BM-Based Devices Ticket ID: OPV-PC71BM-
FF-001 Responder: Dr. A. Vance, Senior Application Scientist

Introduction

Welcome to the OPV Technical Support Hub. If you are working with [6,6]-Phenyl C71 butyric
acid methyl ester (PC71BM) and experiencing low Fill Factor (FF < 60%), you are encountering
a common but multifactorial bottleneck.

Unlike non-fullerene acceptors (NFAs) which often form crystalline fibrils, PC71BM relies
heavily on forming amorphous clusters for electron transport. A low FF in these systems is
rarely a single component failure; it is a systemic signal of poor charge extraction. This usually
stems from one of three physical origins:

e Interfacial Extraction Barriers (manifesting as S-shaped J-V curves).

e Morphological Traps (non-geminate recombination due to aggregation).
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» Mobility Imbalance (space-charge buildup).

This guide prioritizes causal analysis over trial-and-error. Follow the diagnostic logic below to
isolate your specific failure mode.

Part 1: Diagnostic Logic Tree

Before altering your fabrication recipe, characterize the shape of your Current-Voltage (J-V)
curve. The geometric distortion of the curve is the primary signature of the underlying physics.

START: J-V Curve Analysis

:

Is there an inflection point
(S-Shape) near Voc?

Is the slope at Jsc (Rsh) interface
flat or steep?

ISSUE: Low Shunt Resistance ISSUE: Mobility Imbalance
Pinholes or Edge Leakage or Recombination
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Figure 1: Diagnostic flow based on J-V curve geometry. The "S-shape" is the most critical
differentiator in PC71BM devices.

Part 2: Troubleshooting The "S-Shape" (Interfacial
Barriers)

Symptom: The J-V curve bends upwards near

, looking like an "S" rather than a square. Physics: This indicates that charges are generated
but cannot exit the device. A counter-electric field is building up at an interface.

Q: | see an S-kink. Is my PC71BM degraded?

A: Unlikely. The S-shape is almost always an interface or vertical segregation issue, not a bulk
material failure. In PC71BM devices, the fullerene often segregates vertically during spin-
coating.

e Scenario A: Inverted Structure (ITO/ZnO/Active/MoOx/AQ)

o Cause: PC71BM is hydrophobic. If your donor polymer is also hydrophobic, PC71BM may
sink to the bottom (ZnO interface) or float to the top depending on surface energy kinetics.
If PC71BM enriches at the anode (top), it blocks holes, creating an extraction barrier [1].

o Fix:

= Check the ZnO: Thick ZnO (>40nm) often has high trap density. Reduce thickness to
~20-30nm.

= Surface Passivation: Passivate the ZnO surface with a self-assembled monolayer
(SAM) or a thin layer of PC61BM/PC71BM (spin pure PC71BM, then wash off) to
prevent trap-induced recombination.

e Scenario B: Conventional Structure (ITO/PEDOT/Active/Ca/Al)
o Cause: Oxidation of the Calcium (Ca) or Aluminum (Al) interface.

o Fix: Ensure deposition vacuum is
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mbar. If using LiF, ensure it is ultra-thin (0.7-1.0 nm).

Q: Can solvent washing fix the S-shape?

A: Yes. A "methanol wash" is a field-proven technique for PC71BM devices.

» Protocol: After spin-coating the active layer (and before electrode deposition), spin pure
methanol (MeOH) onto the active layer at 2000-3000 rpm for 30 seconds.

e Mechanism: MeOH does not dissolve the polymer or PC71BM but removes residual high-
boiling point additives (like DIO) trapped at the surface, which can act as insulating barriers

2].

Part 3: Morphology & Additives (The Aggregation
Trap)

Symptom: No S-shape, but FF is stuck at 45-55%.
is moderate. Physics: PC71BM has a high tendency to aggregate into large clusters. If

domains are too large (>20-30nm), excitons recombine before reaching an interface. If too
small, charge transport is percolation-limited.

Q: How much DIO (1,8-diiodooctane) should | use?

A: 3% vlv is the standard starting point for PTB7:PC71BM and similar systems, but itis a
"Goldilocks" parameter.
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DIO Concentration Morphology Result Device Impact

PC71BM forms large, Low

0% (Pure Solvent) )
excessive aggregates.

, Low FF (Recombination).

High
Selectively dissolves PC71BM,

3% (Optimal
Op ) refining domain size.

, High FF (Bicontinuous

network).

High
"Over-dissolution" prevents

>5% (Excess) , but Low FF (Space charge

limited).

percolation paths.

Corrective Action: Run a concentration sweep: 0%, 1%, 3%, 5%. Note that DIO has a high
boiling point (

C). You must remove it via high-vacuum drying (

mbar for 1 hour) or the methanol wash described above. Residual DIO acts as a trap [3].

Part 4: Charge Transport Imbalance (Protocol:
SCLC)

Symptom: FF decreases drastically as light intensity increases. Physics: If electron mobility (

) and hole mobility (

) differ by more than an order of magnitude, charges pile up inside the device (Space Charge
Limited Current), reducing the internal field and FF.

Q: How do | confirm mobility imbalance?

A: You must fabricate "Single-Carrier Devices" and measure the SCLC mobility. Do not rely on
FET mobility; vertical SCLC mobility is relevant for solar cells.

Step-by-Step SCLC Protocol:

o Fabricate Single-Carrier Diodes:
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o Electron-Only Device: ITO / ZnO / Active Layer / Ca /Al
= Note: ZnO blocks holes; Ca/Al injects electrons.
o Hole-Only Device: ITO / PEDOT:PSS / Active Layer / MoOx / Ag

= Note: PEDOT injects holes; MoOx/Ag blocks electrons (due to high work function).

e Measure Dark J-V:

o Measure J-V in the dark from OV to 8V.
e Analyze Data (Mott-Gurney Law):

o Plot

S
.[1][2] Look for the linear regime.

o Apply the equation:
» (typical for organics)
» : Active layer thickness (measured via profilometer—critical as it is cubed).

= (Built-in voltage, usually ~0.7V).

e Interpretation:

(or
), your FF is limited by transport.

o Fix: Change the Donor:Acceptor ratio. Increasing PC71BM content (e.g., from 1:1.5 to 1:2)
usually increases electron mobility but may hurt absorption [4].

Part 5: Visualization of Morphology Evolution
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The following diagram illustrates how solvent additives (DIO) alter the PC71BM domains during
the drying phase.

NO Additive: > Large PC71BM Aggregates

/ Rapid PC71BM Precipitation (Low Surface Area)

Solution State Spin Coating

(Polymer + PC71BM + Solvent) (Solvent Evaporation) \
WITH DIO (3%):

—>
PC71BM stays soluble longer (Bicontinuous Network)

Nano-Phase Separation

Click to download full resolution via product page

Figure 2: Impact of DIO additive on PC71BM domain formation. Without DIO, PC71BM crashes
out of solution too fast, forming large clusters that trap charges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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